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Compound of Interest

Compound Name: 4-Pyridineacetyl chloride

Cat. No.: B11774057
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Executive Summary & Chemical Identity
4-Pyridineacetyl chloride hydrochloride (often abbreviated as 4-PAC[1]·HCl) is a bifunctional

building block containing a basic pyridine ring and a highly electrophilic acid chloride moiety.[1]

Due to this dual nature, the free base is inherently unstable (prone to self-polymerization via

nucleophilic attack of the pyridine nitrogen on the acyl chloride).[1] Consequently, it is

manufactured, stored, and handled exclusively as the hydrochloride salt.[1]

Chemical Formula: C

H

ClNO

HCl (Salt form)[1]

CAS Number: 5428-89-7 (verify specific vendor CAS as isomers vary)[1]

Physical State: Hygroscopic white to off-white crystalline solid.[1][2][3]
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Primary Hazard: Corrosive (Skin/Eye/Respiratory), Moisture Sensitive, Lachrymator.[1]

Physicochemical Profile & Stability Mechanisms
To handle this compound effectively, one must understand the "Stability Paradox":

Salt Form Stability: Protonation of the pyridine nitrogen by HCl deactivates its nucleophilicity,

preventing self-reaction.[1]

Moisture Sensitivity: Contact with water hydrolyzes the acid chloride back to 4-pyridineacetic

acid and regenerates HCl gas.[1] This reaction is exothermic and autocatalytic.[1]

Degradation Pathway (Visualized)
The following diagram illustrates the critical failure mode when the compound is exposed to

ambient moisture.[1]
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Figure 1: Hydrolytic degradation pathway showing the irreversible conversion to the acid and

release of corrosive gas.[1]

Storage Guidelines: The "Cold Chain" Protocol
Strict adherence to the Anhydrous Cold Chain is required to maintain reagent integrity >98%.[1]

Environmental Control
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Parameter Specification Scientific Rationale

Temperature
-20°C (Long-term) 2-8°C

(Active use)

Low temperature kinetically

inhibits hydrolysis from trace

moisture and prevents thermal

decomposition.[1]

Atmosphere Argon or Nitrogen

Displaces humid air. Argon is

preferred as it is heavier than

air, forming a "blanket" over

the solid in the bottle.[1]

Container Amber Glass with Teflon Liner

Amber glass prevents

photodegradation; Teflon liners

resist HCl corrosion better than

standard pulp/poly liners.

Desiccant

P

O

or Activated Sieves

Secondary containment in a

desiccator is mandatory. Silica

gel is often insufficient for acid

chlorides.[1]

The "Warm-Up" Rule (Critical)
Never open a cold bottle immediately.

Protocol: Remove the container from the freezer and place it in a desiccator inside a fume

hood. Allow it to equilibrate to room temperature (approx. 30-60 mins).

Why? Opening a cold bottle condenses atmospheric moisture directly onto the hygroscopic

solid, initiating rapid surface hydrolysis (crusting).[1]

Handling & Experimental Manipulation
Expertise Note: The primary cause of failed reactions with this reagent is "silent hydrolysis"—

where the material looks fine but has converted to the unreactive acid form.

Weighing and Transfer
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Preferred Method: Glovebox

Perform all weighing in an N

-filled glovebox.[1]

Transfer solid into a pre-dried Schlenk flask or reaction vial.

Alternative Method: Schlenk Line (Fume Hood)[1]

Flush the receiving flask with Argon for 5 minutes.[1]

Use a funnel with a gas inlet or work quickly under a blanket of inert gas.[1]

Do not use metal spatulas if they show signs of pitting/rust (iron catalyzes decomposition).[1]

Use porcelain or Teflon-coated spatulas.[1]

Solvent Selection
Strictly Avoid: Water, Alcohols (Methanol, Ethanol), Amines (unless acting as reactants).[1]

Recommended Solvents: Anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF), or

Acetonitrile.[1]

Drying: Solvents must be dried over molecular sieves (3Å or 4Å) to <50 ppm water content.

[1]

Reaction Setup Workflow
The following decision tree guides the experimental setup to minimize risk.
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Figure 2: Decision tree for handling hygroscopic acid chlorides to ensure anhydrous integrity.

Emergency & Waste Management
Spillage

Do NOT use water to clean up the solid.[1] This will generate a cloud of HCl mist.[1]

Protocol: Cover the spill with solid sodium bicarbonate (NaHCO

) or calcium carbonate.[1] This neutralizes the potential acid generation.[1] Sweep up the dry
mixture and dispose of it as hazardous chemical waste.[1]
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Quenching (Reaction Termination)
When the reaction is complete, or if the reagent must be destroyed:

Cool: Place the vessel in an ice bath (0°C).

Dilute: Add a non-protic solvent (e.g., DCM) if not already present.[1]

Neutralize: Slowly add a saturated solution of Sodium Bicarbonate (NaHCO

) or 1M NaOH.

Caution: Vigorous bubbling (CO

) and heat evolution will occur.[1]

Verify: Check pH to ensure it is basic (pH > 8) before disposal.

Self-Validating Protocol: Purity Check
Before committing valuable precursors to a reaction, validate the quality of the 4-
Pyridineacetyl chloride HCl.[1]

The "Solubility Test"

Take a small aliquot (~10 mg) of the solid.[1]

Add 1 mL of dry DCM.

Observation:

Clear Solution: High purity.[1][2][4] Proceed.

Cloudy/Precipitate: Significant hydrolysis has occurred (the insoluble portion is likely the

zwitterionic acid or polymerized material).[1] Purify or Discard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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